2-bromo-4,7,7-trimethyl-3-oxo-N-phenylbicyclo[2.2.1]heptane-1-carboxamide

• IUPAC Name: 2-bromo-4,7,7-trimethyl-3-oxo-N-phenylbicyclo[2.2.1]heptane-1-carboxamide
• InChI: InChI=1S/C17H20BrNO2/c1-15(2)16(3)9-10-17(15,12(18)13(16)20)14(21)19-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,19,21)
• InChI Key: JLKGVIGPYYRFHH-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2(CCC1(C(C2=O)Br)C(=O)NC3=CC=CC=C3)C)C
• Molecular Formula: C17H20BrNO2
• Molecular Weight: 350.2 g/mol

Description

2-bromo-4,7,7-trimethyl-3-oxo-N-phenylbicyclo[2.2.1]heptane-1-carboxamide, also known as BTCP, is a chemical compound that belongs to the family of phenylpiperidine derivatives. BTCP has been extensively studied for its potential use in the treatment of various neurological and psychiatric disorders, including depression, anxiety, and addiction.

Scientific Research Applications

Conjugate Halo- and Mercuroazidation Applications

The compound has been utilized in the conjugate halo- and mercuroazidation of related bicyclic compounds. For instance, 1-Phenyltricyclo[4.1.0.02,7]heptane reacted with N-bromo-succinimides, leading to conjugate addition products with a norpinane structure. These reactions showed distinct stereo-selectivity, revealing the compound's potential in synthesizing conformationally rigid α-amino acids with bicyclo[3.1.1]heptane skeletons (Vasin, Korovin & Razin, 2016).

Synthesis of Hypotensive and Antiarrhythmic Agents

Compounds structurally similar to 2-Bromo-4,7,7-Trimethyl-3-Oxo-N-Phenylbicyclo[2.2.1]Heptane-1-Carboxamide have shown promising applications in medical research. N-Substituted bicyclic carboxamides, sharing structural features with the compound, have demonstrated strong hypotensive, bradycardiac, and antiarrhythmic activities in animal models (Ranise et al., 1982).

Polymer Ester Research

The compound's structural analogs have been involved in polymer research. 1-Oxo-2,6,7-trioxa-1-phosphabicyclo[2.2.1]heptane, a compound with a similar bicyclic structure, is used to produce crosslinked polymers containing constitutional repeating units. These polymers have potential applications in creating pharmacologically active polymers (Gehrmann & Vogt, 1981).

Inter-molecular Hydrogen Bond Formation

The related compound (1S,4R)‐N‐[(S)‐2‐Hydr­oxy‐1‐phenyl­ethyl]‐7,7‐dimethyl‐2‐oxobicyclo­[2.2.1]heptane‐1‐carboxamide has been studied for its ability to form inter-molecular hydrogen bonds. This characteristic is crucial for understanding the compound's potential in crystallography and molecular design (Cai, Fang, Zeng & Zhao, 2005).

Ramberg–Bäcklund Reaction

Compounds with the bicyclo[3.1.1]heptane structure, related to this compound, have been used to study the Ramberg–Bäcklund reaction. This reaction is crucial for synthesizing complex organic structures (Vasin, Romanova, Kostryukov & Razin, 1998).